(2-Bromophenyl)[4-(2-fluorophenyl)piperazino]methanone

• IUPAC Name: (2-bromophenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H16BrFN2O/c18-14-6-2-1-5-13(14)17(22)21-11-9-20(10-12-21)16-8-4-3-7-15(16)19/h1-8H,9-12H2
• InChI Key: OJMYNAYLJFKGAL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC=CC=C3Br
• Molecular Formula: C17H16BrFN2O
• Molecular Weight: 363.2 g/mol

Description

(2-Bromophenyl)[4-(2-fluorophenyl)piperazino]methanone, also known as BPPM, is a synthetic compound that belongs to the family of piperazine derivatives. It has been extensively studied for its potential use in scientific research applications due to its unique chemical structure and pharmacological properties.

Mechanism of Action

(2-Bromophenyl)[4-(2-fluorophenyl)piperazino]methanone acts as a partial agonist at the dopamine D3 receptor, which leads to the modulation of dopamine signaling in the brain. This modulation is believed to play a role in the regulation of reward and motivation pathways, as well as in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
(2-Bromophenyl)[4-(2-fluorophenyl)piperazino]methanone has been shown to have a number of biochemical and physiological effects, including the modulation of dopamine release and uptake in the brain, as well as the regulation of neurotransmitter signaling pathways. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

(2-Bromophenyl)[4-(2-fluorophenyl)piperazino]methanone has several advantages for use in laboratory experiments, including its high binding affinity for the dopamine D3 receptor and its ability to modulate dopamine signaling pathways. However, it also has some limitations, including its potential for off-target effects and its relatively short half-life.

Future Directions

There are several future directions for research on (2-Bromophenyl)[4-(2-fluorophenyl)piperazino]methanone, including the development of more selective and potent derivatives, the investigation of its potential therapeutic applications in the treatment of psychiatric disorders, and the exploration of its effects on other neurotransmitter systems in the brain. Additionally, further research is needed to fully understand the mechanisms of action of (2-Bromophenyl)[4-(2-fluorophenyl)piperazino]methanone and its potential for use in preclinical and clinical studies.

Synthesis Methods

The synthesis of (2-Bromophenyl)[4-(2-fluorophenyl)piperazino]methanone involves a multi-step process that includes the reaction of 2-bromobenzaldehyde with 2-fluorophenylpiperazine, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through a purification process using column chromatography.

Scientific Research Applications

(2-Bromophenyl)[4-(2-fluorophenyl)piperazino]methanone has been studied for its potential use in various scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have significant binding affinity for the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain.